Cas no 2228719-28-4 (5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid)
5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2228719-28-4
- 5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid
- EN300-1887160
- 5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid
-
- Inchi: 1S/C13H15N3O5S/c1-6-9(8-5-7(10(17)18)16-21-8)22-11(14-6)15-12(19)20-13(2,3)4/h5H,1-4H3,(H,17,18)(H,14,15,19)
- InChI Key: JFPMQPDROVXBAC-UHFFFAOYSA-N
- SMILES: S1C(=NC(C)=C1C1=CC(C(=O)O)=NO1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 325.07324176g/mol
- Monoisotopic Mass: 325.07324176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 143Ų
5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1887160-0.05g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1887160-0.1g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1887160-0.25g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1887160-0.5g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1887160-1.0g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1887160-2.5g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1887160-5.0g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 5g |
$4806.0 | 2023-06-01 | ||
| Enamine | EN300-1887160-10.0g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 10g |
$7128.0 | 2023-06-01 | ||
| Enamine | EN300-1887160-1g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1887160-5g |
5-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228719-28-4 | 5g |
$4806.0 | 2023-09-18 |
5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid
Introduction to 5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228719-28-4) and Its Applications in Modern Chemical Biology
The compound 5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid, identified by its CAS number 2228719-28-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of functional groups such as the (tert-butoxy)carbonylamino moiety and the 1,3-thiazole core underscores its versatility and utility in synthetic chemistry and biological assays.
Recent studies have highlighted the importance of heterocyclic compounds like 1,3-thiazole in the development of novel therapeutic agents. The 1,3-thiazole scaffold is known for its stability and biological activity, making it a preferred choice in medicinal chemistry. In particular, derivatives of 1,3-thiazole have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question (5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid) incorporates these attributes into a single molecular entity, enhancing its potential as a lead compound for further pharmacological investigation.
The (tert-butoxy)carbonylamino group serves as a protecting group for the amino functionality, which is a critical aspect of its synthetic utility. This protection allows for selective modification and functionalization at other sites within the molecule, enabling chemists to tailor its properties for specific applications. The 1,2-oxazole ring further contributes to the compound's complexity and reactivity, providing multiple sites for interaction with biological targets. Such structural features make this compound a valuable tool in the synthesis of more complex molecules and in the development of enzyme inhibitors or receptor modulators.
In the realm of drug discovery, the ability to modulate biological pathways through small molecules is paramount. The compound 5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid has been investigated for its potential role in inhibiting key enzymes involved in disease pathways. For instance, preliminary studies suggest that it may interact with enzymes such as kinases or proteases, which are often implicated in cancer progression. By binding to these targets, the compound could disrupt signaling cascades and exert therapeutic effects.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the (tert-butoxy)carbonylamino group necessitates careful handling to prevent side reactions that could compromise the integrity of the molecule. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to access larger quantities of this compound for further study.
One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. By modifying specific functional groups or appending additional moieties, chemists can generate derivatives with enhanced potency or selectivity. This modular approach to drug design is increasingly favored in modern pharmaceutical research due to its flexibility and scalability.
The use of computational modeling has also played a crucial role in understanding the interactions between this compound and biological targets. Techniques such as molecular docking and structure-based drug design have allowed researchers to predict how the molecule will bind to proteins or enzymes at an atomic level. These insights can guide modifications to improve binding affinity and reduce off-target effects.
Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transport without degradation. This characteristic is particularly important for clinical trials and commercial applications where consistency is essential. The ability to maintain structural integrity over time ensures that researchers can rely on its properties throughout their studies.
In conclusion,5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228719-28-4) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new ways to leverage this compound's properties,it is likely to play an increasingly important role in drug discovery efforts worldwide.
2228719-28-4 (5-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)